1-(3-chlorobenzyl)-2-(methoxymethyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-2-(methoxymethyl)benzimidazole
• InChI: InChI=1S/C16H15ClN2O/c1-20-11-16-18-14-7-2-3-8-15(14)19(16)10-12-5-4-6-13(17)9-12/h2-9H,10-11H2,1H3
• InChI Key: XOQMELBNPUUNBG-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC2=CC=CC=C2N1CC3=CC(=CC=C3)Cl
• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol

Description

Imidazole is an organic compound with the formula C3N2H4. It is a white or colorless solid that is soluble in water, producing a mildly alkaline solution. Imidazoles are a key component of important biological molecules. For instance, the amino acid histidine, which is crucial in the catalytic functions of enzymes, has an imidazole side chain.

Synthesis Analysis

Imidazoles can be synthesized using several methods. One of the most common methods is the Debus-Radziszewski imidazole synthesis, where aldehydes are condensed with ammonium and alpha-haloketones to yield substituted imidazoles.

Molecular Structure Analysis

The imidazole ring is aromatic and follows Hückel’s rule of 4n+2 π electrons, contributing to its stability. The nitrogen atoms in the ring can act as a base, accepting protons and forming salts.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions, including N-alkylation and N-arylation, which involve the addition of alkyl or aryl groups to the nitrogen atom in the imidazole ring.

Physical And Chemical Properties Analysis

Imidazoles are generally stable compounds. They are often solids at room temperature and are soluble in water. The physical and chemical properties of a specific imidazole derivative, like “1-(3-chlorobenzyl)-2-(methoxymethyl)-1H-benzo[d]imidazole”, would depend on the nature and position of its substituent groups.

Scientific Research Applications

Pharmaceuticals and Drug Development

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Ionic Liquids (ILs)

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Polymer Chemistry

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Heterocyclic Synthesis

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Mechanism of Action

Target of action

Benzimidazoles and imidazoles often interact with biological targets such as enzymes, receptors, and proteins. The specific target would depend on the exact structure and functional groups present in the compound .

Mode of action

The interaction of these compounds with their targets can lead to changes in the function of the target, which can result in a therapeutic effect. For example, some benzimidazoles are known to inhibit certain enzymes, preventing them from carrying out their normal function .

Biochemical pathways

Benzimidazoles and imidazoles can affect various biochemical pathways depending on their specific targets. For example, if the compound inhibits an enzyme, it could disrupt a metabolic pathway in which that enzyme plays a crucial role .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of benzimidazoles and imidazoles can vary widely depending on their specific structures. Some may be well absorbed and distributed throughout the body, while others may be rapidly metabolized and excreted .

Result of action

The molecular and cellular effects of these compounds can range from changes in enzyme activity to alterations in cell signaling pathways. The specific effects would depend on the compound’s target and mode of action .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of benzimidazoles and imidazoles .

Safety and Hazards

The safety and hazards associated with imidazole and its derivatives depend on the specific compound. Some imidazoles are relatively safe to handle, while others may be toxic or have other hazardous properties.

Future Directions

Research into imidazoles continues to be a vibrant field, with new synthetic methods and applications being discovered. For instance, imidazoles are being investigated for their potential use in cancer treatment.